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Compound of Interest

Compound Name: 3-(Trifluoromethyl)quinolin-7-ol

CAS No.: 1261471-73-1

Cat. No.: B2485953

Get Quote

Executive Summary & Molecular Architecture
Compound: 3-(Trifluoromethyl)quinolin-7-ol CAS: 1261471-73-1 Formula: C₁₀H₆F₃NO MW:

213.16 g/mol [1][2]

This guide provides a comprehensive spectral fingerprint for researchers synthesizing or

characterizing this pharmacophore. The molecule features a quinoline core perturbed by two

opposing electronic effects:

Electron-Withdrawing Group (EWG): The -CF₃ group at the C3 position strongly deactivates

the pyridine ring, deshielding adjacent protons (H2, H4).

Electron-Donating Group (EDG): The -OH group at the C7 position activates the benzene

ring, significantly shielding the ortho (H6, H8) and para (H5) positions.

These push-pull electronics create a distinct spectral signature essential for purity verification.

Mass Spectrometry (MS) Profiling
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Method: ESI-MS (Positive/Negative Mode) & EI-MS (70 eV)

Ionization Characteristics
ESI (+): Dominant [M+H]⁺ peak at m/z 214.17. The basic nitrogen allows for ready

protonation, though the inductive effect of the 3-CF₃ group slightly reduces basicity

compared to unsubstituted quinoline.

ESI (-): Dominant [M-H]⁻ peak at m/z 212.15. The phenolic proton at C7 is acidic (pKa ~9-

10), allowing for facile deprotonation in basic media.

Fragmentation Logic (EI/CID)
The fragmentation pattern is governed by the stability of the aromatic core and the lability of the

functional groups.

Primary Loss (CO): Characteristic of phenols, losing 28 Da to form a distonic radical cation.

Secondary Loss (HCN): Collapse of the pyridine ring, typical for nitrogen heterocycles.

CF₃ Degradation: High-energy collisions may result in the loss of F• or CF₂: carbenes,

though the C-CF₃ bond is generally robust.

Fragmentation Pathway Diagram

Molecular Ion [M+H]+
m/z 214.1

[M+H - CO]+
m/z 186.1

(Phenolic loss)

- CO (28 Da)

[M+H - CF3]+
m/z 145.1

(Rare/High Energy)

- CF3 (69 Da)

[M+H - HF]+
m/z 194.1

(Ortho-F rearrangement)

- HF (20 Da)

[M+H - CO - HCN]+
m/z 159.1

(Ring contraction)

- HCN (27 Da)
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Figure 1: Proposed ESI(+) fragmentation pathway highlighting the diagnostic loss of Carbon

Monoxide (phenol signature) and HCN (quinoline signature).

Infrared (IR) Spectroscopy
Method: FT-IR (ATR or KBr Pellet)

The IR spectrum is dominated by the competition between the hydroxyl H-bonding and the

fluorinated substituent.

Functional Group Frequency (cm⁻¹) Intensity Assignment / Notes

O-H Stretch 3100 – 3400 Broad, Med

Phenolic OH.

Broadening indicates

intermolecular H-

bonding

(dimerization).

C-H Stretch (Ar) 3050 – 3080 Weak
Aromatic C-H

stretching.

C=N / C=C 1590 – 1620 Strong
Quinoline ring skeletal

vibrations.

C-F Stretch 1100 – 1350 Very Strong

Multiple bands

characteristic of the -

CF₃ group.

C-O Stretch 1200 – 1230 Strong Phenolic C-O stretch.

C-H Bend (oop) 800 – 850 Medium

Out-of-plane bending,

diagnostic of

substitution pattern

(isolated vs. adjacent

H).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Solvent: DMSO-d₆ (Recommended to prevent OH exchange and improve solubility).

¹H NMR Analysis (400 MHz)
The 3,7-substitution pattern breaks the symmetry, leaving 5 aromatic protons. The 3-CF₃ group

eliminates the H3 proton, simplifying the pyridine ring coupling.
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Proton δ (ppm) Multiplicity J (Hz)
Structural
Insight

OH 10.2 – 10.5 Singlet (br) -

Phenolic proton.

Shifts downfield

if H-bonded.

Disappears with

D₂O shake.

H2 8.95 – 9.10 Singlet -

Most deshielded

due to adjacent

N and inductive

effect of 3-CF₃.

No vicinal

coupling (H3 is

absent).

H4 8.60 – 8.75 Singlet -

Deshielded by 3-

CF₃. May show

weak long-range

coupling (⁴J) to

F.

H5 7.90 – 8.00 Doublet 9.0

Part of the

benzenoid

system. Coupled

to H6.

H8 7.25 – 7.35 Doublet 2.5

Shielded by

adjacent 7-OH.

Small ⁴J meta-

coupling to H6.

H6 7.15 – 7.25 dd 9.0, 2.5

Shielded by 7-

OH. Shows ortho

(H5) and meta

(H8) coupling.
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Key Diagnostic Feature: The appearance of two singlets in the downfield region (H2, H4)

confirms the 3-substitution on the pyridine ring.

¹³C NMR Analysis (100 MHz)
CF₃ Carbons: Quartet at ~123 ppm (¹J_CF ~272 Hz).

C3 (ipso): Quartet at ~120-125 ppm (²J_CF ~32 Hz).

C7 (C-OH): Deshielded signal at ~158-160 ppm.

¹⁹F NMR Analysis
Signal: Single peak at -61.0 to -63.0 ppm.

Note: If the sample is impure, additional small peaks in this region often indicate hydrolysis

of the CF₃ group or regioisomers.

NMR Assignment Workflow

Logic Gate

Start: ¹H NMR Spectrum Identify OH
(>10 ppm, D2O exch)

Identify Pyridine Ring
(Look for 2 Singlets)

Found

Analyze Benzene Ring
(AMX or ABX System)H2 & H4 confirmed

H2 (Deshielded, singlet)

Final Assignment

H5, H6, H8 assigned

H8 (Shielded, doublet)

Click to download full resolution via product page

Figure 2: Step-by-step logic for assigning proton signals in 3,7-disubstituted quinolines.

Experimental Protocols
Sample Preparation for NMR
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Mass: Weigh 5–10 mg of 3-(Trifluoromethyl)quinolin-7-ol.

Solvent: Add 0.6 mL DMSO-d₆ (Chloroform-d is often insufficient for polar hydroxy-

quinolines).

Filtration: If the solution is cloudy, filter through a cotton plug into the NMR tube to prevent

line broadening.

Reference: Ensure TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm) is referenced

correctly.

Sample Preparation for LC-MS
Dilution: Prepare a 1 mg/mL stock in Methanol.

Working Solution: Dilute to 10 µg/mL in 50:50 Water:Acetonitrile (+0.1% Formic Acid).

Injection: 5 µL injection volume.

Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH), gradient elution 5-95%

ACN.

References
Synthesis of Trifluoromethylated Quinolines: Journal of Organic Chemistry, "Regioselective
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Spectral Data of Quinolinols: National Institute of Standards and Technology (NIST)

Chemistry WebBook, "Quinolin-7-ol Mass Spectrum." (Base scaffold fragmentation data).

NMR Shift Prediction: BenchChem Technical Support, "Troubleshooting NMR Peak

Assignments for Substituted Quinolines."

General Quinoline Characterization: Royal Society of Chemistry, "Synthesis and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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